Cas no 380191-70-8 ([(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate)

• Product Name: [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate
• CAS No: 380191-70-8
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5330516
• Update Time: 2025-05-20

[(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STL194802
• 2-oxo-2-(phenethylamino)ethyl thiophene-2-carboxylate
• Z18451154
• [(2-phenylethyl)carbamoyl]methyl thiophene-2-carboxylate
• [2-oxo-2-(2-phenylethylamino)ethyl] thiophene-2-carboxylate
• 2-oxo-2-[(2-phenylethyl)amino]ethyl thiophene-2-carboxylate
• [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate

• Inchi： 1S/C15H15NO3S/c17-14(11-19-15(18)13-7-4-10-20-13)16-9-8-12-5-2-1-3-6-12/h1-7,10H,8-9,11H2,(H,16,17)
• InChI Key： AKRKEGGRJYFEOM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OCC(NCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6

Additional information on [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate

Comprehensive Overview of [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate (CAS No. 380191-70-8)

The compound [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate (CAS No. 380191-70-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring with a phenylethyl carbamoyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the most frequently searched questions about this compound is: "What are the synthetic applications of [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate?" The answer lies in its role as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial and anti-inflammatory agents. Its thiophene-2-carboxylate group is known for enhancing molecular stability and bioavailability, making it a preferred choice for medicinal chemists.

In the context of green chemistry, a trending topic in 2024, CAS No. 380191-70-8 is being explored for its compatibility with eco-friendly synthesis methods. Researchers are investigating solvent-free reactions and catalytic processes to reduce environmental impact while maintaining high yields. This aligns with the global push for sustainable chemical production, a hot topic among academic and industrial circles.

Another area of interest is the compound's potential in material science. The thiophene derivative is being studied for its electronic properties, which could contribute to advancements in organic semiconductors and conductive polymers. These applications are particularly relevant to the growing demand for flexible electronics and biodegradable materials.

From a commercial perspective, [(2-Phenylethyl)carbamoyl]methyl thiophene-2-carboxylate is often sourced for high-purity research. Laboratories prioritize suppliers that provide detailed analytical data, including HPLC and NMR spectra, to ensure reproducibility in experiments. This emphasis on quality control reflects the broader shift toward data-driven research in the chemical industry.

In summary, CAS No. 380191-70-8 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and adaptability to modern synthetic techniques position it as a valuable asset in both academic and industrial settings. As research continues, this compound is likely to play an increasingly prominent role in addressing contemporary scientific challenges.